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Compound of Interest

Compound Name: L-Asparagine-15N2,d8

Cat. No.: B12057211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Asparagine-¹⁵N₂,d₈, a stable isotope-

labeled amino acid crucial for a range of applications in research and drug development. This

document details manufacturers and suppliers, technical specifications, experimental protocols,

and its role in key biological signaling pathways.

Manufacturers and Suppliers
L-Asparagine-¹⁵N₂,d₈ is available from several reputable suppliers specializing in stable

isotope-labeled compounds for scientific research. The following table summarizes key

information for prominent suppliers.
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Supplier Product Name
Catalog
Number

Isotopic Purity
Chemical
Purity

Sigma-Aldrich
L-Asparagine-

¹⁵N₂,d₈
636673

98 atom % ¹⁵N,

98 atom % D
98% (CP)[1][2][3]

MedChemExpres

s

L-Asparagine-

¹⁵N₂,d₈
HY-N0667S1 Not specified >98%

Cambridge

Isotope

Laboratories, Inc.

L-Asparagine-

¹⁵N₂,d₈

Not directly

listed, but offers

a wide range of

labeled amino

acids

Typically ≥98% Typically ≥98%

BOC Sciences
Custom

Synthesis
Custom Customizable Customizable

ChemPep Inc.

Stable Isotope

Labeled Amino

Acids

Custom High Purity High Purity

Technical Data
L-Asparagine-¹⁵N₂,d₈ is a non-radioactive, stable isotope-labeled version of the amino acid L-

Asparagine. The incorporation of two ¹⁵N atoms and eight deuterium atoms results in a

significant mass shift, making it an ideal tracer in mass spectrometry-based research.
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Property Value Reference

CAS Number 1217473-37-4 [1][2]

Molecular Formula C₄D₈¹⁵N₂O₃

Molecular Weight 142.15 g/mol

Appearance White to off-white solid

Storage
Store at -20°C for long-term

stability

Applications

Internal standard for

quantitative analysis (NMR,

GC-MS, LC-MS), tracer in

metabolic flux analysis, SILAC-

based quantitative proteomics.

Experimental Protocols
L-Asparagine-¹⁵N₂,d₈ is primarily utilized in Stable Isotope Labeling by Amino Acids in Cell

Culture (SILAC) for quantitative proteomics and in metabolic flux analysis to trace the fate of

asparagine in cellular pathways.

Stable Isotope Labeling by Amino Acids in Cell Culture
(SILAC)
SILAC is a powerful technique for the accurate relative quantification of proteins in different cell

populations. It involves the metabolic incorporation of "heavy" amino acids into the entire

proteome of one cell population, while a control population is cultured with "light" amino acids.

Methodology:

Cell Culture Medium Preparation: Prepare a custom cell culture medium that lacks L-

Arginine and L-Lysine (commonly used SILAC amino acids). For experiments specifically

tracking asparagine metabolism or proteins with high asparagine content, a custom medium

lacking L-Asparagine can be formulated.
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Labeling: Culture one population of cells in the medium supplemented with normal ("light") L-

Asparagine. Culture the experimental cell population in a medium supplemented with L-

Asparagine-¹⁵N₂,d₈ ("heavy").

Cell Growth and Incorporation: Grow the cells for at least five to six cell divisions to ensure

near-complete incorporation of the labeled amino acid into the proteome.

Experimental Treatment: Apply the experimental condition (e.g., drug treatment) to the

"heavy" labeled cell population.

Cell Lysis and Protein Extraction: Harvest and lyse both cell populations. Combine equal

amounts of protein from both the "light" and "heavy" samples.

Protein Digestion: Digest the combined protein mixture into peptides using an appropriate

protease (e.g., trypsin).

LC-MS/MS Analysis: Analyze the resulting peptide mixture using high-resolution liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Data Analysis: Identify and quantify the relative abundance of peptides by comparing the

signal intensities of the "light" and "heavy" isotopic pairs.
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Cell Labeling Cell Culture

Sample Processing Analysis

Light' L-Asparagine Control Cells

'Heavy' L-Asparagine-¹⁵N₂,d₈ Experimental Cells

Mix Cell Lysates Protein Digestion LC-MS/MS Data Analysis
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Experimental Phase

Analytical Phase

Cell Culture

Introduce L-Asparagine-¹⁵N₂,d₈

Time-Course Sampling

Metabolite Extraction

LC-MS / GC-MS Analysis

Flux Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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